(5-amino-1-butyl-1H-benzimidazol-2-yl)methanol

• IUPAC Name: (5-amino-1-butylbenzimidazol-2-yl)methanol
• InChI: InChI=1S/C12H17N3O/c1-2-3-6-15-11-5-4-9(13)7-10(11)14-12(15)8-16/h4-5,7,16H,2-3,6,8,13H2,1H3
• InChI Key: XVXZCMJXNFLJMC-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C2=C(C=C(C=C2)N)N=C1CO
• Molecular Formula: C12H17N3O
• Molecular Weight: 219.28 g/mol

Description

(5-amino-1-butyl-1H-benzimidazol-2-yl)methanol, also known as 5-ABB, is an organic compound that is widely used in scientific research and development. It is a versatile compound with a wide range of applications, including synthesis, biochemical and physiological effects, and laboratory experiments.

Scientific Research Applications

Synthesis and Structure Studies

• Synthesis and Structure of Benzimidazo[1,2-c][1,2,3]thiadiazoles : This research demonstrates the use of (1-Amino-1H-benzimidazol-2-yl)methanol in the synthesis of novel benzimidazo[1,2-c][1,2,3]thiadiazoles, confirmed by single-crystal X-ray analysis. This compound plays a key role in the creation of new chemical structures, expanding the potential for scientific exploration in the field of organic chemistry (Tumkevičius et al., 2003).

Crystallography and Molecular Structure

• Crystal Structure Analysis : A study involving the title compound, 5-Chloro-2-methylsulfanyl-6-(naphthalen-1-yloxy)-1H-benzimidazole methanol, revealed its unique crystal structure, providing insights into molecular interactions and bonding patterns, which are crucial in understanding the physical and chemical properties of new compounds (Flores-Ramos et al., 2013).

Chemical Reactions and Derivative Formation

• Formation of New Chemical Derivatives : The compound has been used in various chemical reactions leading to the formation of new derivatives. This includes reactions with diethyl benzylidenemalonate, contributing significantly to the field of medicinal chemistry and drug design (Lipson et al., 2007).

Applications in Drug Synthesis

• Drug Synthesis : The compound has been utilized in the synthesis of new drugs, including selective COX-2 inhibitors. This highlights its potential in the development of new pharmaceuticals and therapeutic agents (Tabatabai et al., 2012).

Novel Synthetic Methods

• Development of Novel Synthetic Routes : The compound has been employed in developing new synthetic routes for various chemical structures, demonstrating its versatility in organic synthesis and its potential to aid in the discovery of new compounds (Bohle & Perepichka, 2009).

Mechanism of Action

Target of Action

The compound “(5-amino-1-butyl-1H-1,3-benzodiazol-2-yl)methanol” is a derivative of the imidazole group . Imidazole derivatives have been reported to show a broad range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities . .

Mode of Action

The mode of action of imidazole derivatives can vary widely depending on their specific structure and the biological target they interact with

Biochemical Pathways

Imidazole derivatives can affect a variety of biochemical pathways due to their broad range of biological activities

Result of Action

The molecular and cellular effects of “(5-amino-1-butyl-1H-1,3-benzodiazol-2-yl)methanol” would depend on its specific targets and mode of action. Given the broad range of activities associated with imidazole derivatives , this compound could potentially have a wide range of effects.